Cas no 99055-31-9 (4-Cyano-2,6-dimethylpyridine 1-oxide)

• Product Name: 4-Cyano-2,6-dimethylpyridine 1-oxide
• CAS No: 99055-31-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD27918639
• CID: 802181
• PubChem ID: 17862304
• Update Time: 2025-05-24

4-Cyano-2,6-dimethylpyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,2,6-dimethyl-, 1-oxide
• 4-Cyano-2,6-dimethylpyridine 1-oxide
• 4-Pyridinecarbonitrile,2,6-dimethyl-,1-oxide(9CI)
• GYIPHUBTBCQVKL-UHFFFAOYSA-N
• SCHEMBL6786340
• 2,6-dimethyl-1-oxidopyridin-1-ium-4-carbonitrile
• 99055-31-9
• 4-cyano-2,6-dimethylpyridine oxide

• MDL： MFCD27918639
• Inchi： 1S/C8H8N2O/c1-6-3-8(5-9)4-7(2)10(6)11/h3-4H,1-2H3
• InChI Key： GYIPHUBTBCQVKL-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2
• XLogP3: 0.4

Additional information on 4-Cyano-2,6-dimethylpyridine 1-oxide

Comprehensive Overview of 4-Cyano-2,6-dimethylpyridine 1-oxide (CAS No. 99055-31-9): Properties, Applications, and Innovations

4-Cyano-2,6-dimethylpyridine 1-oxide (CAS No. 99055-31-9) is a specialized heterocyclic compound with a unique molecular structure, combining a pyridine core with cyano and methyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its N-oxide moiety enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 4-Cyano-2,6-dimethylpyridine 1-oxide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for biologically active compounds, including kinase inhibitors and antimicrobial agents. The compound's cyano group offers a strategic handle for further functionalization, enabling the synthesis of diverse derivatives with tailored properties.

From an industrial perspective, 99055-31-9 is often utilized in the development of high-performance materials, such as liquid crystals and organic semiconductors. Its thermal stability and electronic properties make it suitable for applications in optoelectronic devices, a field that has seen exponential growth due to advancements in renewable energy technologies. This aligns with global trends toward sustainable and energy-efficient solutions, a topic frequently searched by professionals in the chemical and engineering sectors.

One of the most frequently asked questions about 4-Cyano-2,6-dimethylpyridine 1-oxide revolves around its synthetic routes and scalability. Modern methods often employ catalytic oxidation or photochemical reactions to achieve high yields with minimal byproducts. Environmental concerns have also prompted investigations into green chemistry approaches, such as solvent-free reactions or biocatalysis, to reduce the ecological footprint of its production.

Another hot topic is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 4-Cyano-2,6-dimethylpyridine 1-oxide may exhibit antiproliferative effects, sparking interest in their mechanism of action. This has led to collaborations between academic institutions and pharmaceutical companies, aiming to explore its structure-activity relationships (SAR) for targeted therapies.

In summary, 4-Cyano-2,6-dimethylpyridine 1-oxide (CAS No. 99055-31-9) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in advancing chemical innovation and addressing contemporary challenges in health and technology.